methyl 2-{1-[3-(benzyloxy)phenyl]-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl}-4-methyl-1,3-thiazole-5-carboxylate

• Molecular Formula: C30H22N2O6S
• Molecular Weight: 538.6 g/mol
• IUPAC Name: methyl 2-[3,9-dioxo-1-(3-phenylmethoxyphenyl)-1H-chromeno[2,3-c]pyrrol-2-yl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C30H22N2O6S/c1-17-27(29(35)36-2)39-30(31-17)32-24(19-11-8-12-20(15-19)37-16-18-9-4-3-5-10-18)23-25(33)21-13-6-7-14-22(21)38-26(23)28(32)34/h3-15,24H,16H2,1-2H3
• InChI Key: GHQVBFMZCLNTKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)OCC6=CC=CC=C6)C(=O)OC

Description

Methyl 2-{1-[3-(benzyloxy)phenyl]-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl}-4-methyl-1,3-thiazole-5-carboxylate is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

The synthesis of methyl 2-{1-[3-(benzyloxy)phenyl]-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl}-4-methyl-1,3-thiazole-5-carboxylate involves multiple steps, each requiring specific reagents and conditionsIndustrial production methods may involve optimization of reaction conditions to increase yield and purity, such as the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carbonyl groups in the chromeno[2,3-c]pyrrole core can be reduced to alcohols.

Substitution: The thiazole ring can participate in electrophilic aromatic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions .

Scientific Research Applications

Methyl 2-{1-[3-(benzyloxy)phenyl]-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl}-4-methyl-1,3-thiazole-5-carboxylate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of complex molecules .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxyphenyl group may facilitate binding to hydrophobic pockets, while the chromeno[2,3-c]pyrrole core can participate in hydrogen bonding and π-π interactions. The thiazole moiety may enhance the compound’s stability and bioavailability .

Comparison with Similar Compounds

Similar compounds include those with chromeno[2,3-c]pyrrole cores or thiazole rings, such as:

Chromeno[2,3-c]pyrrole derivatives: Known for their biological activities and used in drug development.

Thiazole-containing compounds: Widely studied for their antimicrobial and anticancer properties. Methyl 2-{1-[3-(benzyloxy)phenyl]-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl}-4-methyl-1,3-thiazole-5-carboxylate is unique due to its combination of these structural motifs, which may result in synergistic effects and enhanced biological activity .